![molecular formula C17H16N2O3 B2885943 2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole CAS No. 831243-44-8](/img/structure/B2885943.png)
2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole
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Overview
Description
The compound “2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole” is a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. They are known for their diverse biological activities and are used in the synthesis of various pharmaceuticals .
Molecular Structure Analysis
The molecular structure of “2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole” would likely show the presence of a benzoxazole ring substituted at the 2-position with a 4-tert-butylphenyl group and at the 6-position with a nitro group. The presence of these functional groups could significantly influence the compound’s physical and chemical properties .Chemical Reactions Analysis
The chemical reactions of “2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole” would likely be influenced by the presence of the benzoxazole ring, the nitro group, and the tert-butyl group. The nitro group is a strong electron-withdrawing group and could undergo reduction reactions to form amines .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole” would be influenced by its molecular structure. The presence of the benzoxazole ring could contribute to its stability and rigidity, while the nitro group could influence its reactivity .Scientific Research Applications
Antimicrobial Activity
Research has highlighted the synthesis and evaluation of benzoxazole derivatives, including those related to 2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole, for their antimicrobial properties. Ertan-Bolelli et al. (2016) synthesized novel benzoxazole derivatives and assessed their antimicrobial activities against various microorganisms. Their findings demonstrated significant antimicrobial efficacy, with certain compounds showing notable activity against Mycobacterium tuberculosis and its drug-resistant strains. Molecular docking studies suggested these compounds could serve as scaffolds for designing new potent drugs targeting key enzymes in microbial pathogenesis (Ertan-Bolelli, Yildiz, & Ozgen-Ozgacar, 2016).
Molecular Docking and Antitumor Evaluation
Another area of research involves the synthesis of benzoxazole derivatives for antitumor applications. Studies have synthesized novel compounds and evaluated their potential as anticancer agents by inhibiting specific enzymes critical for cancer cell proliferation. For instance, derivatives of 6-amino-2-phenylbenzothiazole, a compound structurally similar to 2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole, have been prepared and shown to possess cytostatic activities against various malignant human cell lines, indicating their potential in antitumor therapy (Racané et al., 2006).
Synthesis of Novel Derivatives
The chemical versatility of benzoxazole derivatives enables the synthesis of novel compounds with potential biological activities. For example, Mary et al. (2017) conducted vibrational spectroscopic investigations and molecular docking studies on a specific benzoxazole derivative, highlighting its broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study underscores the compound's significant antibacterial activity and its potential role in developing new antimicrobial agents (Mary et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-tert-butylphenyl)-6-nitro-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-17(2,3)12-6-4-11(5-7-12)16-18-14-9-8-13(19(20)21)10-15(14)22-16/h4-10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQROZTVIFVCJMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(O2)C=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Tert-butylphenyl)-6-nitro-1,3-benzoxazole |
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